Cas no 2138532-11-1 (1-(bromomethyl)-1-(2,2-difluoropropoxy)-4-ethylcyclohexane)

• Product Name: 1-(bromomethyl)-1-(2,2-difluoropropoxy)-4-ethylcyclohexane
• CAS No: 2138532-11-1
• MF: C₁₂H₂₁BrF₂O
• MW: 299.195350408554
• CID: 6448019
• PubChem ID: 165493400
• Update Time: 2025-10-29

1-(bromomethyl)-1-(2,2-difluoropropoxy)-4-ethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(2,2-difluoropropoxy)-4-ethylcyclohexane
• 2138532-11-1
• EN300-1136284

• Inchi： 1S/C12H21BrF2O/c1-3-10-4-6-12(8-13,7-5-10)16-9-11(2,14)15/h10H,3-9H2,1-2H3
• InChI Key： FUWNMXVPPXABCP-UHFFFAOYSA-N
• SMILES： BrCC1(CCC(CC)CC1)OCC(C)(F)F

Computed Properties

• Exact Mass: 298.07438g/mol
• Monoisotopic Mass: 298.07438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-1-(2,2-difluoropropoxy)-4-ethylcyclohexane

Research Brief on 1-(Bromomethyl)-1-(2,2-difluoropropoxy)-4-ethylcyclohexane (CAS: 2138532-11-1)

1-(Bromomethyl)-1-(2,2-difluoropropoxy)-4-ethylcyclohexane (CAS: 2138532-11-1) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoropropoxy and ethylcyclohexane moieties, has shown potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The synthesis of 1-(bromomethyl)-1-(2,2-difluoropropoxy)-4-ethylcyclohexane involves a multi-step process, including bromination and etherification reactions. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for further pharmacological evaluation. Its structural features, such as the bromomethyl group, provide a reactive site for further functionalization, enabling the creation of diverse derivatives with potential therapeutic applications.

Recent pharmacological studies have focused on the compound's interaction with specific biological targets. Preliminary in vitro assays suggest that derivatives of 1-(bromomethyl)-1-(2,2-difluoropropoxy)-4-ethylcyclohexane exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. These findings highlight its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its unique fluorinated structure may contribute to enhanced metabolic stability and bioavailability, addressing common challenges in drug design.

In the context of drug development, the compound's safety profile and pharmacokinetic properties are under investigation. Early-stage toxicity studies indicate a favorable safety margin, though further in vivo studies are required to confirm these observations. Researchers are also exploring its potential in targeted drug delivery systems, leveraging its chemical properties to improve therapeutic efficacy and reduce off-target effects.

The broader implications of this research extend to the field of medicinal chemistry, where 1-(bromomethyl)-1-(2,2-difluoropropoxy)-4-ethylcyclohexane serves as a versatile building block for the synthesis of novel drug candidates. Its incorporation into combinatorial libraries and high-throughput screening programs could accelerate the discovery of new therapeutics for various diseases, including cancer and autoimmune disorders.

In conclusion, 1-(bromomethyl)-1-(2,2-difluoropropoxy)-4-ethylcyclohexane represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and preliminary biological activity warrant further investigation to fully elucidate its therapeutic potential. Future studies should focus on optimizing its derivatives, elucidating its mechanism of action, and advancing it through preclinical development.